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Introduction
The fear-potentiated startle (FPS) paradigm is a widely utilized behavioral assay to study the

mechanisms of fear and anxiety. It measures the increase in the amplitude of the startle reflex

in the presence of a conditioned fear stimulus.[1][2][3][4] This model is highly valuable for

screening anxiolytic compounds and investigating the neural circuits underlying fear

conditioning.[4][5]

These application notes provide a detailed protocol for utilizing the selective neuromedin B

receptor (NMB-R) antagonist, PD 168368, in the fear-potentiated startle test. Neuromedin B

(NMB) and its receptor are implicated in the regulation of fear and anxiety, making NMB-R an

important target for novel therapeutic agents.[6] PD 168368 is a potent and selective

antagonist for the NMB-R, with a Ki of 15-45 nM.[7][8] By blocking NMB signaling, PD 168368
is hypothesized to modulate fear expression. The central nucleus of the amygdala, a critical

brain region for fear responses, is a key site where NMB-R antagonism may exert its effects.[3]

[4][5]
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Signaling Pathways and Experimental Workflow
The fear response is primarily mediated by the amygdala.[3] During fear conditioning, a neutral

conditioned stimulus (CS), such as a light or tone, is paired with an aversive unconditioned

stimulus (US), typically a mild footshock.[2][9] This pairing leads to the potentiation of the

startle reflex in the presence of the CS. The neuromedin B system is thought to modulate this

circuitry. The following diagrams illustrate the hypothesized signaling pathway and the

experimental workflow for testing PD 168368.
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Figure 1: Hypothesized Signaling Pathway of PD 168368 in Fear Potentiation.
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Figure 2: Experimental Workflow for the Fear-Potentiated Startle Test with PD 168368.
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Experimental Protocols
Materials and Equipment

Subjects: Male Sprague-Dawley rats (250-300g)

Apparatus: Startle response chambers with a load cell platform to detect whole-body startle,

equipped with a loudspeaker for acoustic stimuli, a light source for the conditioned stimulus,

and a grid floor for footshock delivery (e.g., SR-LAB, San Diego Instruments).

Compound: PD 168368 (solubilized in a suitable vehicle, e.g., 10% DMSO in saline).

Acoustic Stimulus: White noise generator.

Visual Stimulus: Light source within the chamber.

Aversive Stimulus: Electric shock generator.

Procedure
The procedure consists of three main phases: habituation, fear conditioning, and the fear-

potentiated startle test.[9]

Phase 1: Habituation (Day 0)

Place each rat in a startle chamber for a 10-minute acclimation period.

Present a series of 30 acoustic startle stimuli (e.g., 105 dB, 40 ms white noise) with a

variable inter-trial interval (ITI) averaging 30 seconds. This allows for habituation to the

testing environment and stabilization of the baseline startle response.

Phase 2: Fear Conditioning (Day 1)

Administer PD 168368 or vehicle solution intraperitoneally (i.p.) 30 minutes prior to the

conditioning session. The dose range should be determined by pilot studies (e.g., 0.1, 1, 10

mg/kg).

Place the animals in the startle chambers. After a 5-minute acclimation period, present 10

trials of the conditioned stimulus (CS), a 3.7-second light, that co-terminates with the
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unconditioned stimulus (US), a 0.5-second, 0.6 mA footshock. The ITI should be variable,

averaging 3 minutes.

Phase 3: Fear-Potentiated Startle Test (Day 2)

Administer the same dose of PD 168368 or vehicle as on Day 1, 30 minutes before the test

session.

Place the animals back into the same startle chambers.

The test session should begin with a 5-minute acclimation period.

The session consists of two trial types presented in a randomized order:

Noise-Alone Trials: The acoustic startle stimulus (105 dB, 40 ms white noise) is presented

alone.

CS-Noise Trials: The acoustic startle stimulus is presented during the last 40 ms of the

3.7-second light CS.

A total of 60 trials (30 of each type) should be presented with a variable ITI averaging 30

seconds.

Data Presentation and Analysis
The primary dependent variable is the startle amplitude, measured by the load cell platform.

The key measure is the percent fear potentiation, which is calculated for each animal as

follows:

% Fear Potentiation = [ (Startle Amplitude on CS-Noise Trials - Startle Amplitude on Noise-

Alone Trials) / Startle Amplitude on Noise-Alone Trials ] x 100[9]

This calculation normalizes the data and accounts for individual differences in baseline startle

reactivity. Data can be analyzed using a one-way ANOVA to compare the effects of different

doses of PD 168368 on the percent fear potentiation.

Hypothetical Quantitative Data
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The following tables represent hypothetical data from a study investigating the effect of PD
168368 on fear-potentiated startle.

Table 1: Mean Startle Amplitudes (Arbitrary Units)

Treatment Group N
Noise-Alone Trials
(Mean ± SEM)

CS-Noise Trials
(Mean ± SEM)

Vehicle 12 350 ± 25 650 ± 40

PD 168368 (0.1

mg/kg)
12 345 ± 28 630 ± 38

PD 168368 (1.0

mg/kg)
12 355 ± 30 525 ± 35*

PD 168368 (10

mg/kg)
12 350 ± 26 450 ± 30**

*p < 0.05, **p < 0.01 compared to Vehicle group on CS-Noise trials.

Table 2: Percent Fear Potentiation

Treatment Group N
% Fear Potentiation (Mean
± SEM)

Vehicle 12 85.7 ± 8.5

PD 168368 (0.1 mg/kg) 12 82.6 ± 7.9

PD 168368 (1.0 mg/kg) 12 47.9 ± 6.2*

PD 168368 (10 mg/kg) 12 28.6 ± 5.5**

*p < 0.05, **p < 0.01 compared to Vehicle group.

Conclusion
This document provides a comprehensive protocol for investigating the effects of the NMB-R

antagonist PD 168368 on fear-potentiated startle. Based on the role of the neuromedin B
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system in fear and anxiety, it is hypothesized that PD 168368 will dose-dependently reduce

fear-potentiated startle, indicating anxiolytic-like properties. The provided protocols and data

tables serve as a guide for researchers designing and interpreting experiments with this

compound. It is crucial to note that the presented data is hypothetical and actual results may

vary. Appropriate statistical analysis and control groups are essential for valid conclusions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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